Cas no 2446486-79-7 (Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2446486-79-7
• MF: C₁₀H₁₆BNO₃S
• MW: 241.114941596985
• CID: 5194744
• Update Time: 2025-10-28

Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isothiazole

• Inchi： 1S/C10H16BNO3S/c1-9(2)10(3,4)15-11(14-9)7-6-16-12-8(7)13-5/h6H,1-5H3
• InChI Key： DMBZPRGQYBOKMG-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)C(OC)=N1

Additional information on Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2446486-79-7): A Versatile Building Block in Modern Medicinal Chemistry

The compound Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2446486-79-7) represents a fascinating intersection of heterocyclic chemistry and boronic acid functionality. This molecule has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications in drug discovery. The presence of both the isothiazole core and a protected boronic acid moiety makes it an invaluable intermediate for constructing complex organic molecules.

In recent years, the development of novel therapeutic agents has been heavily reliant on the synthesis of intricate molecular architectures. Among these, heterocyclic compounds play a pivotal role due to their prevalence in bioactive natural products and synthetic drugs. The Isothiazole scaffold, characterized by a five-membered ring containing sulfur and nitrogen atoms, is particularly noteworthy for its biological activity. It serves as a privileged structure in medicinal chemistry, exhibiting a wide range of pharmacological properties.

The specific derivative Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is distinguished by the introduction of a methoxy group at the 3-position and a boronate ester at the 4-position. The boronic acid functionality is protected as a tetramethyl-substituted dioxaborolane (BPin), which enhances stability during storage and handling while maintaining reactivity in subsequent synthetic steps. This protection strategy is particularly advantageous in cross-coupling reactions such as Suzuki-Miyaura couplings, which are cornerstone techniques in modern drug synthesis.

The utility of this compound lies in its ability to serve as a key intermediate for constructing more complex molecules via palladium-catalyzed cross-coupling reactions. The boronate ester can be readily converted back to the free boronic acid under appropriate conditions, allowing for further functionalization. This flexibility makes it an excellent candidate for generating libraries of compounds for high-throughput screening or for use in targeted syntheses.

Recent advancements in synthetic methodologies have highlighted the importance of such versatile intermediates. For instance, studies have demonstrated the efficient preparation of substituted isothiazoles through transition-metal-catalyzed reactions. These methods often leverage boronic acids or esters as coupling partners to introduce desired substituents at specific positions within the heterocyclic ring. The compound under discussion exemplifies this trend by providing a pre-functionalized isothiazole scaffold that can be further modified without extensive synthetic effort.

The incorporation of the methoxy group at the 3-position of the isothiazole ring imparts additional electronic and steric properties that can influence biological activity. Methoxy groups are commonly found in biologically active molecules and can serve various functions, including modulation of receptor binding affinity or metabolic stability. By strategically positioning this group on the isothiazole core, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

Beyond its synthetic utility, this compound has potential applications in exploring new therapeutic modalities. Isothiazole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional moieties—the reactive boronate ester and the bioactive isothiazole scaffold—suggests that derivatives of this compound may exhibit novel mechanisms of action or enhanced efficacy compared to existing agents.

The synthesis of complex pharmaceuticals often requires multi-step sequences involving multiple cross-coupling reactions. The availability of intermediates like Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- streamlines these processes by providing pre-functionalized building blocks that can be incorporated into larger molecules with minimal additional synthetic work. This efficiency not only reduces costs but also accelerates the discovery pipeline by enabling rapid exploration of chemical space.

In conclusion, Isothiazole, 3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl-) (CAS No. 2446486-79-7) represents a significant advancement in medicinal chemistry as a versatile intermediate for constructing complex organic molecules. Its unique combination of functional groups—both an isothiazole core and a protected boronic acid—makes it an invaluable tool for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and safety profiles.